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Compound of Interest

Compound Name: Acid Red 26

Cat. No.: B1679045

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Red 26, also known as Ponceau 2R or C.I. 16150, is a synthetic azo dye with historical
use in histology and various industries.[1] This technical guide provides a comprehensive
overview of the available toxicological data and essential safety handling procedures for Acid
Red 26. It is intended to serve as a critical resource for researchers, scientists, and drug
development professionals who may handle or encounter this compound. This document
summarizes the known hazards, including its classification as a suspected carcinogen and its
mutagenic potential, and outlines detailed experimental protocols for key toxicological assays.
Due to a notable lack of quantitative acute toxicity data, this guide also highlights existing data
gaps to inform future research and risk assessment efforts.

Chemical and Physical Properties

Acid Red 26 is a red azo dye that typically exists as a disodium salt.[2] It is soluble in water
and slightly soluble in ethanol.[2]
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Property Value Reference

Ponceau 2R, Xylidine
Synonyms Ponceau, Ponceau G, Red R, [1]
Food Red 5, C.I. 16150

CAS Number 3761-53-3 [3]
Molecular Formula C1sH14N2Na207S2
Molecular Weight 480.42 g/mol
Dark red crystals or red
Appearance
powder
N Soluble in water, slightly
Solubility ]
soluble in ethanol
Melting Point >300 °C

Toxicological Data

The toxicological profile of Acid Red 26 indicates potential for significant health hazards,
primarily related to carcinogenicity and genotoxicity. However, there is a notable lack of
comprehensive data on its acute toxicity.

Acute Toxicity

Data on the acute toxicity of Acid Red 26 is limited. Most safety data sheets report "no data
available" for oral, dermal, and inhalation LD50/LC50 values in standard laboratory animals.
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Endpoint Species Route Value Reference
LD50 Rat Oral 23160 mg/kg
LD50 Not available Dermal No data available
LC50 Not available Inhalation No data available
2800 pg/mL
Zebrafish _ _ HO
LC50 Immersion (induces
(larvae) .
mortality)

Note: The single oral LD50 value for rats suggests a low order of acute toxicity by ingestion.
However, the lack of corroborating studies necessitates a cautious approach to handling.

Carcinogenicity

Acid Red 26 is classified as "Possibly carcinogenic to humans" (Group 2B) by the International
Agency for Research on Cancer (IARC). This classification is based on sufficient evidence of
carcinogenicity in experimental animals. It is also listed under California’'s Proposition 65 as a
chemical known to cause cancer.

Genotoxicity

There is evidence to suggest that Acid Red 26 is mutagenic. Studies have shown equivocal
evidence for mutagenicity in the Ames test (histidine reversion) and it has been shown to
increase sister chromatid exchange in mouse bone marrow cells.

Safety and Handling

Given the toxicological profile of Acid Red 26, particularly its suspected carcinogenicity, strict
adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
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PPE

Specification

Eye/Face Protection

Wear tightly fitting safety goggles.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate particulate filter if dust is generated.

Handling and Storage

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust. Avoid contact with skin and eyes.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Accidental Release Measures

In the event of a spill, a clear and systematic approach is necessary to ensure safety and

minimize environmental contamination.
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Evacuate Immediate Area

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain the Spill
(Use absorbent pads or sand)

:

Carefully Collect Spilled Material
(Avoid generating dust)

:

Decontaminate the Area
(Soap and water solution)

y

Dispose of Waste
(In a sealed, labeled container according to regulations)

Report the Incident
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Prepare Bacterial Strains | Prepare Test Compound Prepare S9 Mix
(e.g., Salmonella typhimurium) (Acid Red 26 at various concentrations) (for metabolic activation)

[Exposure

A4 Y Y

Mix Bacteria + Test Compound [ | Mix Bacteria + Test Compound + S9 Mix

Y Y

Plate on Minimal Glucose Agar

\
Incubate at 37°C for 48-72 hours

A4

Count Revertant Colonies

Analyze Data
(Compare to controls)
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Select Animals
(e.g., Mice or Rats)

Administer Acid Red 26
(Multiple dose levels)

'

Collect Bone Marrow or Peripheral Blood
(At specified time points)

:

Prepare and Stain Slides

:

Microscopic Analysis
(Score micronucleated erythrocytes)

Statistical Analysis
(Compare treated to control groups)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acid Red 26: A Technical Guide to Toxicological Data
and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679045#toxicological-data-and-safety-handling-of-
acid-red-26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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